Yttrium barium copper oxide

• Molecular Formula: BaCuO5Y2
• Molecular Weight: 458.68 g/mol
• SMILES: O=[Cu].O=[Y]O[Y]=O.O=[Ba]
• InChI: InChI=1S/Ba.Cu.5O.2Y
• InChIKey: OHBOMLDLKVPQKS-UHFFFAOYSA-N

YBCO Procurement Specifications

Yttrium barium copper oxide (YBa₂Cu₃O₇₋ₓ, YBCO or Y-123) is a high-temperature cuprate superconductor with a critical temperature (Tc) of approximately 90–95 K [1]. Its layered defect-perovskite orthorhombic crystal structure exhibits strong electronic anisotropy, and its superconducting properties are exquisitely sensitive to oxygen stoichiometry (x), transitioning from orthorhombic superconducting to tetragonal non-superconducting phases at oxygen contents below approximately 6.4 [2]. Unlike BSCCO (Bi-2223), which can be readily processed into long wires via the powder-in-tube method, YBCO requires highly controlled biaxial texturing for practical conductor applications due to its extreme sensitivity to grain boundary misorientation [3]. YBCO belongs to the broader REBCO (REBa₂Cu₃O₇₋ₓ) family, where RE can be substituted with other rare earth elements such as Gd, Sm, Nd, or Eu [4].

1 Superconducting transition at ~90–95 K; compatible with liquid nitrogen cooling workflows

2 Biaxial texturing required (IBAD or RABiTS) for usable engineering current density in conductor applications

3 Orthorhombic superconducting phase maintained within oxygen stoichiometry O₆.₄–O₇.₀; annealing history review recommended

4 REBCO family baseline (Y-123); rare-earth substitution with Gd, Sm, Nd, or Eu supported for property tuning

• [1] Wu, M. K., et al. Superconductivity at 93 K in a new mixed-phase Y-Ba-Cu-O compound system at ambient pressure. Physical Review Letters, 1987, 58(9): 908-910. View Source
• [2] Tallon, J. L. YBCO. In: Handbook of Superconductivity. Taylor & Francis, 2022. Chapter 26. View Source
• [3] Hull, J. Recent advances in high-temperature superconductor wire fabrication and applications development. IECEC Conference, 1992. View Source
• [4] Energy Encyclopedia. Rare-earth Barium Copper Oxide, ReBCO - Glossary. View Source

YBCO Material Substitution Risks

Within the high-temperature superconductor landscape, materials such as BSCCO (Bi-2223), MgB₂, and other REBCO variants (e.g., Gd-123) exhibit superficially similar superconducting transitions but diverge critically under application-relevant magnetic fields and processing constraints. BSCCO-2223 possesses a higher Tc (~108 K) than YBCO (90–95 K) [1], yet its irreversibility field (Hirr) at 77 K is only ~0.3 T—approximately 16-fold lower than YBCO's ~5 T [2]—rendering BSCCO practically unusable in moderate magnetic fields at liquid nitrogen temperatures. MgB₂ offers a lower cost and simpler manufacturing route but operates only below ~30–35 K [3]. Even within the REBCO family, substitution of yttrium with gadolinium (Gd-123) yields an irreversibility field exceeding 12 T at 77 K [4], more than doubling YBCO's high-field performance envelope. Furthermore, YBCO's processing demands—specifically the necessity for biaxial grain alignment via IBAD or RABiTS textured substrates—differ fundamentally from BSCCO's forgiving powder-in-tube mechanical deformation approach [5]. These divergences mean that selecting YBCO versus an analog is not a matter of minor substitution but a systems-level engineering decision with quantified magnetic field, temperature, and fabrication trade-offs.

BSCCO-2223

Exhibits higher Tc but significantly lower irreversibility field at 77 K; magnetic field application fit may not transfer directly. Processing via powder-in-tube differs fundamentally from YBCO biaxial texturing requirements.

MgB₂

Operates at substantially lower temperatures (~30–35 K range); liquid nitrogen cooling context differs. Simpler manufacturing route does not offset the operational temperature gap for 77 K target applications.

Gd-123 (REBCO variant)

Demonstrates substantially higher irreversibility field at 77 K; high-field performance envelope may differ significantly. Substitution within REBCO family still requires independent flux-pinning and texturing validation.

• [1] Application of HTS. Two mysteries of high-temperature superconductivity in cuprates have been solved. Goaravetisyan.ru. View Source
• [2] High-Tc superconducting materials for electric power applications. Figure: Irreversibility field of Bi-2223 at 77 K. View Source
• [3] Superconducting Materials for Practical Applications. AIP Conference Proceedings, 2006, 824(1): 395. View Source
• [4] Fuchs, G., Krabbes, G., Canders, W.-R. Properties of Bulk Materials. In: Encyclopedia of Applied Physics, Wiley-VCH, 2015. View Source
• [5] Hull, J. Recent advances in high-temperature superconductor wire fabrication and applications development. IECEC Conference, 1992. View Source

YBCO Performance Differentiation

Irreversibility Field vs. BSCCO-2223

At the liquid nitrogen operating temperature of 77 K, YBCO maintains an irreversibility field (Hirr) of approximately 5 T with H parallel to the c-axis [1]. In contrast, BSCCO-2223 exhibits an irreversibility field of only ~0.3 T under identical temperature conditions [2]. This represents a greater than 16-fold difference in the magnetic field threshold above which persistent current-carrying capability collapses. Even when YBCO is processed into porous foam architectures, Hirr values of 7 T at 77 K have been reported [3].

Irreversibility Field at 77 K

Reported

YBCO ~5 T (bulk, H∥c) · BSCCO-2223 ~0.3 T
Reported ≈16× to 23× difference at 77 K; foam architectures up to 7 T

Supports 77 K field-application context

BSCCO may experience flux dissipation above ~0.3 T; cross-study comparable

Evidence Dimension	Irreversibility field (Hirr) at 77 K
Target Compound Data	~5 T (bulk, H∥c); up to 7 T (foam)
Comparator Or Baseline	BSCCO-2223: ~0.3 T at 77 K
Quantified Difference	YBCO Hirr is approximately 16× to 23× higher than BSCCO-2223 at 77 K
Conditions	77 K; H parallel to c-axis; bulk melt-textured samples and foam architecture

Why This Matters

Procurement of YBCO over BSCCO-2223 is mandatory for any 77 K application involving magnetic fields exceeding ~0.3 T, such as magnets, motors, or generators, where BSCCO would experience immediate flux flow dissipation.

• [1] Fuchs, G., Krabbes, G., Canders, W.-R. Properties of Bulk Materials. In: Encyclopedia of Applied Physics, Wiley-VCH, 2015. B_irr ~5T at 77 K for bulk Y-123. View Source
• [2] High-Tc superconducting materials for electric power applications. Figure: Irreversibility field of Bi-2223 at 77 K ~0.3 T. View Source
• [3] Koblischka, M. R., et al. Porous high-Tc superconducting cuprates: Advantages and applications. Academia.edu, 2019. YBCO foam Hirr 7 T at 77 K. View Source

Jc Anisotropy and Grain Boundary Tolerance

The critical current density of YBCO thin films exhibits a near-exponential degradation with increasing grain boundary misorientation angle in thin-film bicrystals [1]. However, bulk melt-textured YBCO processed via multi-seeded melt growth (MSMG) demonstrates a significantly weaker Jc dependence on misorientation angle compared to thin-film bicrystals [2]. This processing-dependent grain boundary tolerance differentiates YBCO from BSCCO: BSCCO's micaceous nature permits mechanical grain alignment during rolling (powder-in-tube), whereas YBCO demands precise biaxial texturing via IBAD or RABiTS templates to achieve usable engineering current densities [3].

Jc vs Grain Misorientation

Head-to-head

MSMG bulk: weak Jc dependence on misorientation angle · thin-film bicrystals: near-exponential Jc decay with tilt angle

Processing-method context for critical current

Biaxial texturing review recommended; polycrystalline bulk without texture control may exhibit reduced Jc

Evidence Dimension	Jc dependence on grain boundary misorientation angle
Target Compound Data	MSMG bulk YBCO: weak Jc dependence on misorientation angle
Comparator Or Baseline	YBCO thin-film bicrystals: near-exponential Jc decay with tilt angle
Quantified Difference	Bulk YBCO exhibits significantly weaker angular Jc degradation than thin-film YBCO; BSCCO processed via powder-in-tube requires no epitaxial texturing
Conditions	77 K, self-field; [001]-tilt grain boundaries in bulk MSMG vs thin-film bicrystals

Why This Matters

Procurement specifications for YBCO coated conductors must explicitly require IBAD or RABiTS biaxial texturing; generic 'YBCO powder' or polycrystalline bulk without texture control will exhibit grain boundary weak links that reduce Jc by orders of magnitude.

• [1] Dimos, D., et al. Orientation dependence of grain-boundary critical currents in YBa₂Cu₃O₇₋ₓ bicrystals. Physical Review Letters, 1988, 61(2): 219. View Source
• [2] Preparation of high-quality HTS rings for application in the magnetic bearing of cryotanks and pinning in grain boundaries. Physica C, 2002, 372-376: 1157-1160. View Source
• [3] Hull, J. Recent advances in high-temperature superconductor wire fabrication and applications development. IECEC Conference, 1992. View Source

Oxygen Stoichiometry Sensitivity

The superconducting orthorhombic phase of YBCO exists only within a narrow oxygen stoichiometry window of approximately O₆.₄ to O₇.₀ at room temperature [1]. Below an oxygen content of y ≈ 6.4, YBCO undergoes a first-order-like transition to a non-superconducting tetragonal phase [2]. This oxygen sensitivity fundamentally distinguishes YBCO from MgB₂, which maintains its superconducting phase without requiring such precise anion stoichiometry control. Within the REBCO family, Gd-123 exhibits comparable oxygen sensitivity but demonstrates higher irreversibility fields at 77 K (>12 T) compared to YBCO (~5 T) [3].

Oxygen Stoichiometry Window

Class-level

O₆.₄ – O₇.₀ (orthorhombic superconducting phase at room temperature)

Oxygen stoichiometry review required

Below O₆.₄ transitions to tetragonal non-superconducting phase; MgB₂ lacks comparable stoichiometry-driven transition

Evidence Dimension	Oxygen stoichiometry range for superconducting phase stability
Target Compound Data	Orthorhombic superconducting phase: y = 6.4–7.0 (room temperature)
Comparator Or Baseline	MgB₂: no comparable stoichiometry-driven phase transition required for superconductivity
Quantified Difference	YBCO requires oxygen content above 6.4 for superconductivity; deviation induces complete Tc collapse
Conditions	Room temperature structural determination; oxygen partial pressure dependent transition

Why This Matters

YBCO procurement must specify oxygen annealing history and final oxygen stoichiometry; material with sub-optimal oxygen content (<6.4) is non-superconducting, whereas MgB₂ does not impose this quality control requirement.

• [1] Oxygen Nonstoichiometry and Phase Transition under High Oxygen Pressure in High Tc Superconductors. CiNii Research. View Source
• [2] Tallon, J. L. YBCO. In: Handbook of Superconductivity. Taylor & Francis, 2022. Chapter 26. View Source
• [3] Fuchs, G., Krabbes, G., Canders, W.-R. Properties of Bulk Materials. In: Encyclopedia of Applied Physics, Wiley-VCH, 2015. View Source

Coated Conductor Engineering Current Density

YBCO thin films achieve local critical current densities (Jc) up to several MA·cm⁻² at 77 K in self-field [1]. However, the average Jc decreases as film thickness increases, with self-field effects and microstructural degradation being contributing factors [2]. Meter-long YBCO coated conductors fabricated via PLD on RABiTS substrates have demonstrated end-to-end critical currents (Ic) of 80 A and Jc of 1.3 MA·cm⁻² for 600 nm-thick films at 77 K [3]. In comparison, bulk melt-textured YBCO monoliths can achieve transport Jc up to 1.3×10⁵ A·cm⁻² at 77 K in self-field [4].

Critical Current Density

Reported

Thin film: local Jc up to several MA·cm⁻² (77 K, SF) · bulk monolith: ~1.3×10⁵ A·cm⁻²
Reported ≈10×–20× difference; 600 nm coated conductor: Ic 80 A, Jc 1.3 MA·cm⁻² over 1 m

Architecture-dependent Jc context

Engineering Jc reduced by substrate volume fraction in tape architectures; cross-study comparable

Evidence Dimension	Critical current density (Jc) and film thickness limitations
Target Compound Data	Thin film: local Jc up to several MA·cm⁻² at 77 K, SF; 600 nm film: Ic 80 A, Jc 1.3 MA·cm⁻² over 1 m length
Comparator Or Baseline	Bulk melt-textured YBCO: Jc up to 1.3×10⁵ A·cm⁻² at 77 K, SF
Quantified Difference	Thin-film Jc exceeds bulk Jc by approximately 10× to 20×, but engineering current density (Je) is reduced by substrate volume fraction
Conditions	77 K, self-field; PLD on RABiTS (coated conductor) vs top-seeded melt growth (bulk monolith)

Why This Matters

Procurement decisions between YBCO coated conductor tape and bulk YBCO monoliths must account for the 10–20× difference in local Jc, offset by the engineering current density penalty of thick substrates in tape architectures.

• [1] Self-field reduces critical current density in thick YBCO layers. Physica C, 2006, 445-448: 694-697. View Source
• [2] Feldmann, D. M., et al. Through-thickness superconducting and normal-state transport properties revealed by thinning of thick film ex situ YBa₂Cu₃O₇₋ₓ coated conductors. Applied Physics Letters, 2003, 83(19): 3951-3953. View Source
• [3] Ko, R.-K., et al. Fabrication of meter-long coated conductor using RABiTS-PVD methods. IEEE Transactions on Applied Superconductivity, 2005, 15(2): 2707-2710. View Source
• [4] Preparation of high-quality HTS rings for application in the magnetic bearing of cryotanks and pinning in grain boundaries. Physica C, 2002, 372-376: 1157-1160. View Source

REBCO Substitution: YBCO vs. Gd-123

Within the REBCO (REBa₂Cu₃O₇₋ₓ) family, substituting yttrium with gadolinium produces Gd-123, which exhibits an irreversibility field (Hirr) exceeding 12 T at 77 K [1]. This is more than double the ~5 T Hirr of YBCO at the same temperature [1]. Additionally, (Nd,Eu,Gd)-123 compositions doped with nanometer-sized niobium particles have achieved critical current densities up to 600 kA·cm⁻² at 77 K [1].

REBCO Irreversibility Field

Head-to-head

YBCO ~5 T (H∥c, 77 K) · Gd-123 >12 T (77 K)
Reported >2.4× difference; (Nd,Eu,Gd)-123 with Nb doping: Jc up to 600 kA·cm⁻²

High-field application context above 5 T

Gd-123 may be considered for fields exceeding YBCO limits; YBCO remains relevant for lower-field or cost-sensitive applications

Evidence Dimension	Irreversibility field (Hirr) at 77 K
Target Compound Data	YBCO: ~5 T at 77 K (H∥c)
Comparator Or Baseline	Gd-123: >12 T at 77 K
Quantified Difference	Gd-123 Hirr exceeds YBCO by >2.4× at 77 K
Conditions	77 K; bulk melt-textured RE-123 samples; H parallel to c-axis

Why This Matters

For high-field applications at 77 K (e.g., trapped field magnets exceeding 5 T), Gd-123 or other REBCO variants with higher Hirr should be procured preferentially over YBCO; YBCO remains appropriate for lower-field or cost-sensitive applications.

• [1] Fuchs, G., Krabbes, G., Canders, W.-R. Properties of Bulk Materials. In: Encyclopedia of Applied Physics, Wiley-VCH, 2015. View Source

YBCO Application Scenarios

Coated Conductors for Power Cables

YBCO coated conductor tapes fabricated via IBAD or RABiTS texturing achieve Jc of 1.3 MA·cm⁻² (Ic 80 A for 600 nm film, 1 cm width) over meter lengths at 77 K in self-field [1]. These conductors are appropriate for HTS power cables operating at 77 K where self-field conditions dominate and BSCCO's low irreversibility field (~0.3 T) would be unacceptable. Procurement must specify biaxial texture quality (e.g., in-plane FWHM < 5°) to ensure grain boundary weak links do not degrade Jc [2].

Bulk Monoliths for Magnetic Bearings

Bulk melt-textured YBCO processed via top-seeded melt growth achieves transport Jc up to 1.3×10⁵ A·cm⁻² and trapped fields up to 1.3 T at 77 K in self-field [3]. These monoliths enable passive magnetic bearings, flywheel energy storage, and levitation demonstrators. The Hirr of ~5 T at 77 K ensures stable flux pinning for levitation applications, whereas BSCCO would exhibit flux creep due to its ~0.3 T Hirr limit [4].

Foam Architectures for Fault Current Limiters

YBCO foams fabricated via infiltration growth exhibit Tc of 91.1 K (identical to bulk YBCO) and achieve Hirr of 7 T at 77 K [5]. These porous structures cool approximately ten times faster than bulk materials of identical mass and composition, enabling rapid thermal cycling for fault current limiter applications [5]. Procurement of YBCO foam over bulk monoliths is indicated where thermal response time is a critical design parameter.

High-Field Magnet Inserts

For applications requiring magnetic fields between 5 T and 12 T at 77 K, YBCO is superseded by Gd-123, which achieves Hirr >12 T at 77 K [6]. YBCO remains suitable for magnet inserts operating below 5 T at 77 K, or at lower temperatures (e.g., 30 K) where YBCO Hirr increases to ~40 T [6]. Procurement specifications for high-field 77 K magnets should explicitly require Gd-123 or (Nd,Eu,Gd)-123 compositions with verified nanoparticle doping for enhanced flux pinning.

Application

Selection Property

Validation Focus

Coated Conductor Tape Fabrication

Biaxial texture quality (IBAD or RABiTS)

Grain alignment and Jc uniformity over length

Magnetic Bearing Monoliths

Melt-textured bulk architecture

Trapped field stability and flux pinning at 77 K

Fault Current Limiter Foams

Porous YBCO architecture

Thermal cycling response time

High-Field Magnet Inserts (>5 T at 77 K)

REBCO composition selection (Gd-123 or doped variants)

Irreversibility field margin above application target

• [1] Ko, R.-K., et al. Fabrication of meter-long coated conductor using RABiTS-PVD methods. IEEE Transactions on Applied Superconductivity, 2005, 15(2): 2707-2710. View Source
• [2] PLD-IBAD法YBCO超電導線材の開発. Journal of the Japan Institute of Metals and Materials, 2004, 68(9): 718-722. View Source
• [3] Preparation of high-quality HTS rings for application in the magnetic bearing of cryotanks. Physica C, 2002, 372-376: 1157-1160. View Source
• [4] Fuchs, G., Krabbes, G., Canders, W.-R. Properties of Bulk Materials. In: Encyclopedia of Applied Physics, Wiley-VCH, 2015. View Source
• [5] Koblischka, M. R., et al. Porous high-Tc superconducting cuprates: Advantages and applications. Academia.edu, 2019. View Source
• [6] Fuchs, G., Krabbes, G., Canders, W.-R. Properties of Bulk Materials. In: Encyclopedia of Applied Physics, Wiley-VCH, 2015. View Source